Cas no 63915-26-4 (Cobaltate(1-),[adenosine 5'-(triphosphato)(4-)-kOP',kOP'']tetraammine-, hydrogen,(OC-6-33)- (9CI))

• Product Name: Cobaltate(1-),[adenosine 5'-(triphosphato)(4-)-kOP',kOP'']tetraammine-, hydrogen,(OC-6-33)- (9CI)
• CAS No: 63915-26-4
• MF: C₁₀H₂₅CoN₉O₁₃P₃
• MW: 631.212484121323
• CID: 510947
• PubChem ID: 138400558
• Update Time: 2025-04-19

Cobaltate(1-),[adenosine 5'-(triphosphato)(4-)-kOP',kOP'']tetraammine-, hydrogen,(OC-6-33)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cobaltate(1-),[adenosine 5'-(triphosphato)(4-)-kOP',kOP'']tetraammine-, hydrogen,(OC-6-33)- (9CI)
• [[[5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-oxidophosphoryl]oxy-oxidophosphoryl] phosphate,azane,cobalt(3+),hydron
• tetraamminecobalt(III)ATP

• Inchi： 1S/C10H16N5O13P3.Co.4H3N/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(17)6(16)4(26-10)1-25-30(21,22)28-31(23,24)27-29(18,19)20;;;;;/h2-4,6-7,10,16-17H,1H2,(H,21,22)(H,23,24)(H2,11,12,13)(H2,18,19,20);;4*1H3/q;+3;;;;/p-3
• InChI Key： DOGYLQHVNFNCBN-UHFFFAOYSA-K
• SMILES： [Co+3].P(=O)([O-])(OP(=O)(O)OP(=O)([O-])[O-])OCC1C(C(C(N2C=NC3C(N)=NC=NC2=3)O1)O)O.N.N.N.N

Computed Properties

• Exact Mass: 631.012
• Monoisotopic Mass: 631.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 21
• Heavy Atom Count: 36
• Rotatable Bond Count: 7
• Complexity: 772
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 292Ų

Experimental Properties

• Boiling Point: 951.4°Cat760mmHg
• Flash Point: 529.2°C
• PSA: 330.01000
• LogP: 1.56240